Cas no 2137770-07-9 (2-Pyridinamine, N-butyl-4-methoxy-6-methyl-)
2-Pyridinamine, N-butyl-4-methoxy-6-methyl- Chemical and Physical Properties
Names and Identifiers
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- 2-Pyridinamine, N-butyl-4-methoxy-6-methyl-
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- Inchi: 1S/C11H18N2O/c1-4-5-6-12-11-8-10(14-3)7-9(2)13-11/h7-8H,4-6H2,1-3H3,(H,12,13)
- InChI Key: MABYRPBLNZSFJD-UHFFFAOYSA-N
- SMILES: C1(NCCCC)=NC(C)=CC(OC)=C1
2-Pyridinamine, N-butyl-4-methoxy-6-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-696445-0.05g |
N-butyl-4-methoxy-6-methylpyridin-2-amine |
2137770-07-9 | 0.05g |
$1428.0 | 2023-03-10 | ||
| Enamine | EN300-696445-0.1g |
N-butyl-4-methoxy-6-methylpyridin-2-amine |
2137770-07-9 | 0.1g |
$1496.0 | 2023-03-10 | ||
| Enamine | EN300-696445-0.25g |
N-butyl-4-methoxy-6-methylpyridin-2-amine |
2137770-07-9 | 0.25g |
$1564.0 | 2023-03-10 | ||
| Enamine | EN300-696445-0.5g |
N-butyl-4-methoxy-6-methylpyridin-2-amine |
2137770-07-9 | 0.5g |
$1632.0 | 2023-03-10 | ||
| Enamine | EN300-696445-1.0g |
N-butyl-4-methoxy-6-methylpyridin-2-amine |
2137770-07-9 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-696445-2.5g |
N-butyl-4-methoxy-6-methylpyridin-2-amine |
2137770-07-9 | 2.5g |
$3332.0 | 2023-03-10 | ||
| Enamine | EN300-696445-5.0g |
N-butyl-4-methoxy-6-methylpyridin-2-amine |
2137770-07-9 | 5.0g |
$4930.0 | 2023-03-10 | ||
| Enamine | EN300-696445-10.0g |
N-butyl-4-methoxy-6-methylpyridin-2-amine |
2137770-07-9 | 10.0g |
$7312.0 | 2023-03-10 |
2-Pyridinamine, N-butyl-4-methoxy-6-methyl- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 2-Pyridinamine, N-butyl-4-methoxy-6-methyl-
Introduction to 2-Pyridinamine, N-butyl-4-methoxy-6-methyl- (CAS No. 2137770-07-9)
2-Pyridinamine, N-butyl-4-methoxy-6-methyl- (CAS No. 2137770-07-9) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a butylamine group, a methoxy group at the 4-position, and a methyl group at the 6-position. These substituents contribute to the compound's chemical stability and reactivity, making it an attractive candidate for further research and development.
The chemical structure of 2-Pyridinamine, N-butyl-4-methoxy-6-methyl- can be represented as follows: C11H16N2O. The presence of the pyridine ring imparts basic properties to the molecule, while the butylamine group enhances its lipophilicity. The methoxy and methyl groups further modify the electronic and steric properties of the compound, influencing its interactions with biological targets and other molecules.
In the pharmaceutical industry, 2-Pyridinamine, N-butyl-4-methoxy-6-methyl- has shown promise as a lead compound for the development of novel drugs. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The study highlighted the compound's ability to cross the blood-brain barrier and selectively target the enzyme without significant toxicity to neuronal cells.
Beyond its pharmaceutical applications, 2-Pyridinamine, N-butyl-4-methoxy-6-methyl- has also been investigated for its use in agrochemicals. A study published in the Pest Management Science (2023) reported that this compound displays strong insecticidal activity against several economically important pests. The research team found that the compound's unique structure allows it to disrupt key physiological processes in insects, leading to their death or reduced reproduction rates. This makes it a valuable candidate for developing new and more sustainable pest control strategies.
In materials science, 2-Pyridinamine, N-butyl-4-methoxy-6-methyl- has been explored for its potential as a functional additive in polymers and coatings. A recent paper in the Journal of Applied Polymer Science (2023) described how incorporating this compound into polymer matrices can enhance their mechanical properties and improve their resistance to environmental factors such as UV radiation and moisture. The study suggested that the compound's ability to form stable complexes with metal ions could be leveraged to develop advanced materials with tailored properties.
The synthesis of 2-Pyridinamine, N-butyl-4-methoxy-6-methyl- typically involves multi-step reactions starting from readily available precursors. One common approach involves the condensation of 4-methoxy-6-methylpyridine with butylamine followed by appropriate functional group modifications. Recent advancements in green chemistry have led to more environmentally friendly synthetic routes that minimize waste and reduce energy consumption. These improvements have made it easier to produce large quantities of this compound for industrial applications.
In conclusion, 2-Pyridinamine, N-butyl-4-methoxy-6-methyl- (CAS No. 2137770-07-9) is a multifaceted organic compound with a wide range of potential applications across various industries. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses and benefits of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.
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